Cas no 63399-38-2 (Alepterolic acid)

• Product name: Alepterolic acid
• CAS No: 63399-38-2
• MF: C₂₀H₃₂O₃
• MW: 320.46600
• CID: 837763
• PubChem ID: 13858188

Alepterolic acid Chemical and Physical Properties

Names and Identifiers

• Alepterolic acid
• (2E)-5-[(1S,4aR,6S,8aR)-6-Hydroxy-5,5,8a-trimethyl-2-methylenedec ahydro-1-naphthalenyl]-3-methyl-2-pentenoic acid
• 3-Penten-2-one,3-methyl-4-phenyl
• [ "" ]
• 2-Pentenoic acid, 5-(decahydro-6-hydroxy-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)-3-methyl-, [1S-(1,4a,6,8a)]-
• (E)-5-[(1S,4aR,6S,8aR)-6-hydroxy-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enoic acid
• 63399-38-2
• FS-8905
• DTXSID601019953
• (E)-5-((1S,4aR,6S,8aR)-6-hydroxy-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl)-3-methylpent-2-enoic acid
• DTXCID501477813
• Alepterolate

• Inchi： InChI=1S/C20H32O3/c1-13(12-18(22)23)6-8-15-14(2)7-9-16-19(3,4)17(21)10-11-20(15,16)5/h12,15-17,21H,2,6-11H2,1,3-5H3,(H,22,23)/b13-12+/t15-,16-,17-,20+/m0/s1
• InChI Key： LNWOKEZJIRLIDO-ZJGHDVHGSA-N
• SMILES： C/C(=C\C(=O)O)/CC[C@@H]1[C@@]2([C@H]([C@@]([C@H](CC2)O)(C)C)CCC1=C)C

Computed Properties

• Exact Mass: 320.23500
• Monoisotopic Mass: 320.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 454.5±45.0 °C at 760 mmHg
• Flash Point: 242.8±25.2 °C
• PSA: 57.53000
• LogP: 4.56710
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

Alepterolic acid Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids

Additional information on Alepterolic acid

Introduction to Alepterolic Acid (CAS No: 63399-38-2)

Alepterolic acid, chemically designated as (5Z,13E)-9α,11α-dihydroxy-12-oxo-cis-13-propenyl-9,11-seco-cholanic acid, is a naturally occurring triterpenoid compound with significant pharmacological interest. This compound is identified by its unique chemical structure and has garnered attention in the field of medicinal chemistry due to its potential biological activities. The CAS number 63399-38-2 serves as a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The molecular formula of Alepterolic acid is C₂₅H₃₂O₇, reflecting its complex composition of carbon, hydrogen, and oxygen atoms arranged in a specific stereochemical configuration. This arrangement contributes to its distinct chemical properties and reactivity, making it a subject of extensive research in synthetic chemistry and drug development. The presence of multiple hydroxyl groups and an enone double bond in its structure suggests potential interactions with biological targets, which has been a focus of numerous studies.

In recent years, Alepterolic acid has been the subject of several innovative studies exploring its pharmacological profile. Research indicates that this compound exhibits promising anti-inflammatory properties, making it a candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK cascades. These findings have opened new avenues for the investigation of Alepterolic acid as a lead compound in drug discovery.

Moreover, Alepterolic acid has shown potential in preclinical studies related to neuroprotection. Its ability to cross the blood-brain barrier and interact with neuronal receptors has been explored in models of neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's neuroprotective effects are believed to stem from its antioxidant properties, which help mitigate oxidative stress and neuronal damage. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

Another area of interest is the antimicrobial activity of Alepterolic acid. Studies have demonstrated its efficacy against various bacterial and fungal strains, suggesting its use as an antimicrobial agent or as a component in combination therapies. The mechanism behind its antimicrobial action involves disrupting microbial cell membranes and inhibiting vital metabolic pathways. This property makes Alepterolic acid an attractive candidate for developing new antibiotics or antifungal drugs to combat resistant strains.

The synthesis of Alepterolic acid is another critical aspect that has been extensively studied. Researchers have developed efficient synthetic routes to produce this compound on an industrial scale, ensuring availability for further research and development. These synthetic methodologies often involve multi-step organic reactions, including oxidation, reduction, and cyclization processes, tailored to achieve high yields and purity. The optimization of these synthetic pathways is crucial for the commercial viability of Alepterolic acid-based drugs.

From a regulatory perspective, Alepterolic acid is classified as a research chemical intended for laboratory use only. It does not fall under the category of hazardous or controlled substances, making it accessible for academic and industrial research purposes without stringent regulatory barriers. However, proper handling procedures must be followed to ensure safety in laboratory settings.

The future prospects of Alepterolic acid in pharmaceutical development are promising. Ongoing research aims to elucidate its mechanism of action in greater detail and explore additional therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials, bringing new treatments for various diseases based on this innovative compound.

In conclusion, Alepterolic acid (CAS No: 63399-38-2) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable candidate for future therapeutic applications. As research continues to uncover new insights into its pharmacological properties, Alepterolic acid is poised to make substantial contributions to the field of healthcare.